8-tert-Butyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-tert-butyl-4-(thiophene-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H25NO4S/c1-17(2,3)12-6-8-18(9-7-12)19(13(11-23-18)16(21)22)15(20)14-5-4-10-24-14/h4-5,10,12-13H,6-9,11H2,1-3H3,(H,21,22)
• InChI Key: WWTVKPNKYBVXQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CS3
• Molecular Formula: C18H25NO4S
• Molecular Weight: 351.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The molecule also features a spirocyclic system, which is a type of cyclic compound where two rings share a single atom. The presence of carboxylic acid and carbonyl groups suggest that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of the spirocyclic system and multiple functional groups. These features could potentially give rise to interesting chemical properties and reactivity.

Chemical Reactions Analysis

The presence of the carboxylic acid and carbonyl groups in this compound suggest that it could participate in a variety of chemical reactions, including condensation reactions, nucleophilic acyl substitution reactions, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the carboxylic acid group could make this compound acidic, and the carbonyl group could make it polar.

Scientific Research Applications

Anticancer Activity

Thiophene derivatives have been extensively studied for their anticancer properties. They have been synthesized with various biologically active moieties such as sulfonamide, isoxazole, and quinoline, which are known to exhibit anticancer activity. .

Anti-inflammatory Drugs

The anti-inflammatory properties of thiophene derivatives make them valuable in the development of new anti-inflammatory medications. .

Antimicrobial Agents

Thiophene compounds have shown effectiveness as antimicrobial agents. .

Material Science Applications

In material science, thiophene derivatives are utilized as corrosion inhibitors and in the advancement of organic semiconductors. .

Kinase Inhibition

Kinases are enzymes that play a crucial role in various cellular processes. Thiophene derivatives have been used to inhibit kinases, which is an important strategy in treating diseases like cancer. .

Estrogen Receptor Modulation

Some thiophene derivatives act as modulators of estrogen receptors, which are targets for hormone therapy in diseases like breast cancer. .

Anti-anxiety and Anti-psychotic Medications

Thiophene derivatives have been reported to possess anti-anxiety and anti-psychotic properties. .

Anti-arrhythmic and Anti-hypertensive Effects

Thiophene compounds have been associated with cardiovascular benefits, including anti-arrhythmic and anti-hypertensive effects. .

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its chemical reactivity, and studying its potential biological activity.